Cas no 2228964-61-0 (4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol)

• Product Name: 4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol
• CAS No: 2228964-61-0
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 5810809
• PubChem ID: 165781643
• Update Time: 2025-05-23

4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol
• EN300-1925680
• 2228964-61-0

• Inchi： 1S/C10H9BrN2O3/c1-15-8-3-5(2-6(11)9(8)14)10-7(12)4-13-16-10/h2-4,14H,12H2,1H3
• InChI Key： XJNTYHNCFPTLHW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1=C(C=NO1)N)OC)O

Computed Properties

• Exact Mass: 283.97965g/mol
• Monoisotopic Mass: 283.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.5Ų

Additional information on 4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol

Comprehensive Overview of 4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol (CAS No. 2228964-61-0): Properties, Applications, and Research Insights

The compound 4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol (CAS No. 2228964-61-0) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct combination of functional groups—including an amino-oxazole core, a bromo substituent, and a methoxyphenol moiety—makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a scaffold for drug discovery, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol has surged due to their applications in developing antimicrobial agents and anti-inflammatory drugs. The oxazole ring, a key feature of this molecule, is known for its stability and bioactivity, making it a popular choice in medicinal chemistry. Additionally, the presence of a bromo group offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or Suzuki-Miyaura coupling.

From a synthetic perspective, CAS No. 2228964-61-0 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly methods to produce such compounds, minimizing waste and hazardous byproducts. This aligns with the broader trend of AI-driven drug discovery, where computational tools predict optimal synthetic routes for molecules like 4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol, reducing trial-and-error in labs.

The methoxyphenol segment of this compound also ties into discussions about antioxidant properties, a hot topic in nutraceutical and cosmetic industries. Phenolic derivatives are widely studied for their ability to scavenge free radicals, and this molecule’s potential in skincare or food preservation is an area of active exploration. Users searching for natural antioxidant alternatives or synthetic phenolic compounds may find this compound particularly relevant.

Analytical characterization of 4-(4-amino-1,2-oxazol-5-yl)-2-bromo-6-methoxyphenol typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research or industrial use. The rise of automated analytical platforms and machine learning in chemical analysis has further streamlined the validation process, addressing common queries about compound purity verification.

In summary, CAS No. 2228964-61-0 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and adaptability to modern synthetic and analytical techniques make it a valuable subject for ongoing research. As interest grows in targeted drug delivery and biocompatible materials, this molecule is poised to remain at the forefront of scientific innovation.